Cas no 1877653-59-2 (2-{5-oxa-8-azaspiro[3.5]nonan-8-yl}ethan-1-amine)

• Product Name: 2-{5-oxa-8-azaspiro[3.5]nonan-8-yl}ethan-1-amine
• CAS No: 1877653-59-2
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• MDL: MFCD29926414
• CID: 5559953
• PubChem ID: 130614346
• Update Time: 2025-06-15

2-{5-oxa-8-azaspiro[3.5]nonan-8-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{5-oxa-8-azaspiro[3.5]nonan-8-yl}ethan-1-amine

• MDL： MFCD29926414
• Inchi： 1S/C9H18N2O/c10-4-5-11-6-7-12-9(8-11)2-1-3-9/h1-8,10H2
• InChI Key： REGQJXDQUJKNQW-UHFFFAOYSA-N
• SMILES： C1C2(CN(CCN)CCO2)CC1

Additional information on 2-{5-oxa-8-azaspiro[3.5]nonan-8-yl}ethan-1-amine

Comprehensive Overview of 2-{5-oxa-8-azaspiro[3.5]nonan-8-yl}ethan-1-amine (CAS No. 1877653-59-2): Structure, Applications, and Research Insights

2-{5-oxa-8-azaspiro[3.5]nonan-8-yl}ethan-1-amine (CAS No. 1877653-59-2) is a structurally unique compound featuring a spirocyclic core combined with an amine-functionalized side chain. This molecular architecture positions it as a versatile intermediate in pharmaceutical and agrochemical research. The spiro[3.5]nonane scaffold, coupled with the 5-oxa-8-aza heterocycle, offers exceptional three-dimensionality and hydrogen-bonding capabilities, making it valuable for drug discovery targeting GPCRs and enzymes. Recent literature highlights its role in modulating protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research.

In the context of AI-driven drug design, 2-{5-oxa-8-azaspiro[3.5]nonan-8-yl}ethan-1-amine has gained attention for its potential in fragment-based drug discovery (FBDD). Computational models, including AlphaFold and molecular dynamics simulations, predict high binding affinity for kinases and epigenetic targets. Researchers frequently search for "spirocyclic amines in CNS drugs" or "CAS 1877653-59-2 solubility," reflecting interest in its physicochemical properties and blood-brain barrier permeability. Notably, its logP (~2.1) and polar surface area (PSA) align with Lipinski’s Rule of Five, enhancing its drug-likeness profile.

The compound’s synthetic versatility is another focal point. Methods like reductive amination or Buchwald-Hartwig coupling are often employed to derivatize the amine group, enabling library generation for high-throughput screening. Patent analyses reveal applications in allosteric modulator development, particularly for GABA-A receptors—a trending area in anxiety and epilepsy therapeutics. Environmental scientists also explore its degradation pathways using LC-MS/MS, addressing growing concerns about green chemistry and sustainable synthesis.

Emerging trends link CAS 1877653-59-2 to PROTAC technology, where its amine group serves as a linker for E3 ligase recruitment. This aligns with the surge in searches for "PROTAC small molecules 2024" and "spirocycles in targeted protein degradation." Additionally, its chiral centers (derived from the spiro scaffold) make it relevant to asymmetric catalysis studies, a niche with rising Google Scholar citations. Regulatory databases classify it as non-hazardous under standard conditions, though proper GLP handling is advised due to limited ecotoxicity data.

From a commercial perspective, suppliers list 2-{5-oxa-8-azaspiro[3.5]nonan-8-yl}ethan-1-amine at >98% purity, with pricing influenced by scale-up challenges in spirocycle synthesis. Its NMR (1H/13C) and HRMS spectra are well-documented, aiding quality control. As the demand for 3D-rich pharmacophores grows—driven by AI-augmented medicinal chemistry—this compound’s role is poised to expand, particularly in undruggable target campaigns and bioconjugation strategies.